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Compound of Interest

Compound Name: Lauryl Myristate

Cat. No.: B1605742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis and

purification methodologies for lauryl myristate (dodecyl tetradecanoate), a wax ester with

significant applications in the cosmetic, pharmaceutical, and food industries. This document

details established chemical and enzymatic synthesis routes, outlines various purification

techniques, and presents quantitative data to facilitate methodological comparison.

Experimental protocols and process-flow visualizations are included to support practical

application and process design.

Introduction to Lauryl Myristate
Lauryl myristate (C₂₆H₅₂O₂) is the ester formed from the condensation of myristic acid (a C14

saturated fatty acid) and lauryl alcohol (a C12 saturated fatty alcohol). Its properties as an

emollient, thickener, and skin-conditioning agent make it a valuable ingredient in a wide range

of formulations. The synthesis and subsequent purification are critical steps that determine the

final purity, yield, and suitability of lauryl myristate for its intended application. Key physical

properties are summarized below.

Table 1: Physical and Chemical Properties of Lauryl Myristate
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Property Value Reference

CAS Number 2040-64-4 [1][2]

Molecular Formula C₂₆H₅₂O₂ [1][2]

Molecular Weight 396.69 g/mol [1]

Boiling Point 438.7 °C at 760 mmHg

Density 0.86 g/cm³

Physical State Solid

Purity (Commercial) >99%

Synthesis of Lauryl Myristate
The synthesis of lauryl myristate can be achieved through several chemical pathways,

primarily direct acid-catalyzed esterification, enzymatic synthesis, and transesterification. Each

method offers distinct advantages and disadvantages concerning reaction conditions, yield,

purity, and environmental impact.

Direct Acid-Catalyzed Esterification (Fischer
Esterification)
This classical method involves the reaction of myristic acid with lauryl alcohol in the presence

of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction is

reversible and driven to completion by removing the water byproduct, often through azeotropic

distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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